Cas no 22057-44-9 (1-(Benzylsulfanyl)-2-Nitrobenzene)

• Product Name: 1-(Benzylsulfanyl)-2-Nitrobenzene
• CAS No: 22057-44-9
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD00031120
• CID: 285638
• PubChem ID: 370021
• Update Time: 2025-05-20

1-(Benzylsulfanyl)-2-Nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-2-[(phenylmethyl)thio]-
• 1-(Benzylsulfanyl)-2-nitrobenzene
• 1-benzylsulfanyl-2-nitrobenzene
• 2-nitrophenyl benzyl sulfide
• Benzyl 2-nitrophenyl thioether
• benzyl(2-nitrophenyl)sulfane
• Benzyl-(2-nitro-phenyl)-sulfid
• benzyl-(2-nitro-phenyl)-sulfide
• SCHEMBL5376331
• CS-0336375
• FT-0638179
• 1-benzylsulfanyl-2-nitro-benzene
• 7W-0001
• J-519823
• 22057-44-9
• NSC-642588
• DTXSID10327290
• MFCD00031120
• AKOS005071075
• (2-(Benzylthio)phenyl)(hydroxy)azane oxide
• SY299606
• NSC642588
• DB-045778
• 1-(Benzylsulfanyl)-2-Nitrobenzene

• MDL： MFCD00031120
• Inchi： 1S/C13H11NO2S/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： BNRRWFHXFMJHDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.05100
• Monoisotopic Mass: 245.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.27
• Melting Point: 80-81°
• Boiling Point: 380.2°C at 760 mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.648
• PSA: 71.12000
• LogP: 4.41030

1-(Benzylsulfanyl)-2-Nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Benzylsulfanyl)-2-Nitrobenzene

1-(Benzylsulfanyl)-2-Nitrobenzene: An Overview of Structure, Properties, and Applications

1-(Benzylsulfanyl)-2-Nitrobenzene (CAS No. 22057-44-9) is a versatile organic compound with a unique molecular structure and a wide range of applications in chemical and pharmaceutical research. This compound, also known as benzylthio-2-nitrobenzene, has garnered significant attention due to its potential in various fields, including synthetic chemistry, materials science, and drug development.

The molecular formula of 1-(Benzylsulfanyl)-2-Nitrobenzene is C₁₃H₁₁NO₃S, and its molecular weight is 253.29 g/mol. The compound features a benzene ring substituted with a nitro group at the 2-position and a benzylthio group at the 1-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 1-(Benzylsulfanyl)-2-Nitrobenzene is a solid at room temperature with a melting point of approximately 75-77°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 1-(Benzylsulfanyl)-2-Nitrobenzene is influenced by its functional groups. The nitro group can undergo reduction to form amino derivatives, which are valuable intermediates in the synthesis of pharmaceuticals and dyes. The benzylthio group can participate in nucleophilic substitution reactions, making the compound useful in the preparation of sulfur-containing compounds with diverse applications.

Recent studies have explored the potential of 1-(Benzylsulfanyl)-2-Nitrobenzene in drug development. One notable application is its use as an intermediate in the synthesis of antifungal agents. Research published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antifungal drugs with improved efficacy and reduced toxicity. The unique structure of 1-(Benzylsulfanyl)-2-Nitrobenzene allows for the design of molecules that can selectively target fungal pathogens while minimizing side effects on human cells.

In addition to its pharmaceutical applications, 1-(Benzylsulfanyl)-2-Nitrobenzene has been investigated for its potential in materials science. A study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of conductive polymers. The sulfur-containing moiety contributes to the electrical conductivity of the resulting materials, making them suitable for applications in electronic devices and sensors.

The environmental impact of 1-(Benzylsulfanyl)-2-Nitrobenzene has also been a topic of interest. Researchers have evaluated its biodegradability and toxicity to ensure its safe use in industrial processes. Studies have shown that under controlled conditions, this compound can be effectively degraded by microorganisms, reducing its environmental footprint.

In conclusion, 1-(Benzylsulfanyl)-2-Nitrobenzene (CAS No. 22057-44-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and chemical properties make it an important intermediate in synthetic chemistry, drug development, and materials science. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in the field.